Cas no 141459-53-2 (1-Tert-butyl-3-methyl-1H-pyrazol-5-amine)

1-Tert-butyl-3-methyl-1H-pyrazol-5-amine is a pyrazole derivative featuring a tert-butyl group at the 1-position and a methyl group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its sterically hindered tert-butyl group enhances stability and influences reactivity, making it valuable for constructing complex molecular frameworks. The amine functionality at the 5-position allows for further derivatization, enabling the introduction of diverse substituents. This compound is characterized by high purity and consistent performance, making it suitable for research and industrial applications requiring precise structural control.
1-Tert-butyl-3-methyl-1H-pyrazol-5-amine structure
141459-53-2 structure
Product Name:1-Tert-butyl-3-methyl-1H-pyrazol-5-amine
CAS No:141459-53-2
MF:C8H15N3
MW:153.224801301956
MDL:MFCD00122731
CID:101644
PubChem ID:737200
Update Time:2025-10-22

1-Tert-butyl-3-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(tert-Butyl)-3-methyl-1H-pyrazol-5-amine
    • 1-(tert-Butyl)-3-methyl-1H-pyrazol-5-ylamine
    • 1H-Pyrazol-5-amine,1-(1,1-dimethylethyl)-3-methyl-
    • 2-TERT-BUTYL-5-METHYL-2H-PYRAZOL-3-YL AMINE
    • 2-tert-butyl-5-methylpyrazol-3-amine
    • 5-Amino-1-t-butyl-3-methylpyrazole
    • C8H15N3
    • 1-(1,1-dimethylethyl)-3-methyl-1H-pyrazol-5-amine
    • 1-(tert-butyl)-3-methylpyrazole-5-ylamine
    • 1H-Pyrazol-5-amine,1-(1,1-dimethylethyl)-3-methyl
    • 1-tert-butyl-3-methyl pyrazol-5-ylamine
    • 1-tert-butyl-3-methyl-1H-pyrazol-5-amine
    • 5-amino-1-tert-butyl-3-methylpyrazole
    • 5-amino-3-methyl-1-tert-butylpyrazole
    • 5-Methyl-2-tert-butyl-2H-pyrazol-3-ylamine
    • 1H-Pyrazol-5-amine, 1-(1,1-dimethylethyl)-3-methyl-
    • butylmethylpyrazolylamine
    • Enamine_002453
    • ChemDiv2_003007
    • SCHEM
    • 1-(tert.butyl)-3-methyl-1H-pyrazole-5-ylamine
    • SY060720
    • HMS1377I15
    • A851528
    • HMS1400P11
    • CS-D0481
    • DTXSID10353195
    • FT-0680686
    • EN300-41235
    • [1-(tert-Butyl)-3-methyl-1H-pyrazol-5-yl]amine
    • MFCD00122731
    • Z56822975
    • 1-tert.-butyl-3-methyl-1H-pyrazol-5-ylamine
    • AM9895
    • J-503661
    • AKOS000156955
    • SCHEMBL399615
    • 5-amino-1-t-butyl-3-methylpyrazole, AldrichCPR
    • CMPRMWFPGYBHTQ-UHFFFAOYSA-N
    • AB91332
    • 8W-0280
    • 5-Amino-1-(tert-butyl)-3-methyl-1H-pyrazole
    • 2-tert-Butyl-5-methyl-2H-pyrazol-3-ylamine
    • 141459-53-2
    • 2-tert-Butyl-5-methyl-pyrazol-3-amine
    • DB-063376
    • 1-Tert-butyl-3-methyl-1H-pyrazol-5-amine
    • MDL： MFCD00122731
    • Inchi： 1S/C8H15N3/c1-6-5-7(9)11(10-6)8(2,3)4/h5H,9H2,1-4H3
    • InChI Key： CMPRMWFPGYBHTQ-UHFFFAOYSA-N
    • SMILES： N1(C(=CC(C)=N1)N)C(C)(C)C

Computed Properties

  • Exact Mass: 153.12700
  • Monoisotopic Mass: 153.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.04±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 65-67°C
  • Boiling Point: 259.7±20.0 ºC (760 Torr),
  • Flash Point: 110.9±21.8 ºC,
  • Refractive Index: 1.532
  • Solubility: Slightly soluble (6 g/l) (25 º C),
  • PSA: 43.84000
  • LogP: 2.10990
  • Solubility: Not determined

1-Tert-butyl-3-methyl-1H-pyrazol-5-amine Security Information

  • Hazard Category Code： 36/37/38-25
  • Safety Instruction： S26
  • Hazardous Material Identification： T
  • Safety Term：S26-36/37/39
  • HazardClass：IRRITANT
  • Risk Phrases：R36/37/38

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1-Tert-butyl-3-methyl-1H-pyrazol-5-amine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:141459-53-2)1-Tert-butyl-3-methyl-1H-pyrazol-5-amine
Order Number:A851528
Stock Status:in Stock
Quantity:50.0g/100.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:36
Price ($):174.0/313.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:141459-53-2)1-Tert-butyl-3-methyl-1H-pyrazol-5-amine
A851528
Purity:99%/99%
Quantity:50.0g/100.0g
Price ($):174.0/313.0
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